8-Bromoquinoline-4-carbonitrile

• IUPAC Name: 8-bromoquinoline-4-carbonitrile
• InChI: InChI=1S/C10H5BrN2/c11-9-3-1-2-8-7(6-12)4-5-13-10(8)9/h1-5H
• InChI Key: UCDBLYHPJMMFMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN=C2C(=C1)Br)C#N
• Molecular Formula: C10H5BrN2
• DSSTOX Substance ID: DTXSID70676539
• Molecular Weight: 233.06 g/mol
• CAS RN: 1190315-89-9

Description

8-Bromoquinoline-4-carbonitrile is a chemical compound that has gained attention in both scientific research and industrial fields. It is a quinolone derivative, widely employed for the synthesis of dyes, food colors, pharmaceutical reagents, pH indicators, and in various industrial processes.

Synthesis Analysis

8-Bromoquinoline is used in various studies such as the synthesis of 8-(dimesitylboryl)quinolone and direct synthesis of 5H-pyrido[3,2,1-ij]quinolin-3-one, via palladium-catalyzed coupling reaction with acrolein. It undergoes direct heteroarylation reaction with various heteroaromatic compounds in the presence of a palladium catalyst to afford polyheteroaromatic derivatives.

Molecular Structure Analysis

The molecular formula of 8-Bromoquinoline-4-carbonitrile is C10H5BrN2. Its molecular weight is 233.06 g/mol.

Chemical Reactions Analysis

8-Bromoquinoline undergoes direct heteroarylation reaction with various heteroaromatic compounds in the presence of a palladium catalyst to afford polyheteroaromatic derivatives.

Scientific Research Applications

• Synthesis of 8-(dimesitylboryl)quinolone

  • Application : 8-Bromoquinoline is used in the synthesis of 8-(dimesitylboryl)quinolone, an ambiphilic molecule.
  • Results : The outcome of this reaction is the formation of 8-(dimesitylboryl)quinolone.

• Direct synthesis of 5H-pyrido[3,2,1-ij]quinolin-3-one

  • Application : 8-Bromoquinoline is used in the direct synthesis of 5H-pyrido[3,2,1-ij]quinolin-3-one.
  • Method : This synthesis is achieved via a palladium-catalyzed coupling reaction with acrolein.
  • Results : The result of this reaction is the formation of 5H-pyrido[3,2,1-ij]quinolin-3-one.

• Preparation of 8-(1-hydroxyethyl)quinolone

  • Application : 8-Bromoquinoline is used in the preparation of 8-(1-hydroxyethyl)quinolone.
  • Results : The outcome of this reaction is the formation of 8-(1-hydroxyethyl)quinolone.

• Preparation of 8-quinolylcyclopentadienyl metal complexes

  • Application : 8-Bromoquinoline is used in the preparation of 8-quinolylcyclopentadienyl metal complexes.
  • Method : This is achieved via reaction with zincated cyclopentadienyl derivatives of Fe, Mn and Re in the presence of bis (triphenylphosphine)palladium (0).
  • Results : The result of this reaction is the formation of 8-quinolylcyclopentadienyl metal complexes.

• Synthesis of Biologically and Pharmaceutically Active Quinoline and its Analogues

  • Application : 8-Bromoquinoline is used in the synthesis of biologically and pharmaceutically active quinoline and its analogues.
  • Method : The specific method of synthesis is not provided in the source, but it likely involves various synthesis protocols such as Gould–Jacob, Friedl¨ander, P fitzinger, Skraup, Doebner–von Miller and Conrad–Limpach.
  • Results : The outcome of this reaction is the formation of biologically and pharmaceutically active quinoline and its analogues.

• Third-Generation Photovoltaics

  • Application : 8-Bromoquinoline derivatives have recently gained popularity in third-generation photovoltaic applications.
  • Method : The specific method of application is not provided in the source, but it likely involves the use of quinoline derivatives in the design and architecture of photovoltaic cells.
  • Results : The outcome of this application is the development of third-generation photovoltaic cells.

Safety And Hazards

When handling 8-Bromoquinoline-4-carbonitrile, it is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

Functionalization of quinoline at different positions has allowed for varying pharmacological activities of its derivatives. Quinoline derivatives with enhanced water solubility and antiproliferative action were synthesized by Li et al. via the introduction of a flexible alkylamino side chain at position-4 and an alkoxy group at position-7 of the quinoline nucleus. These derivatives were evaluated as potential antiproliferative drugs.

Citations

Comprehensive approach to the multigram, heavy-metal-free synthesis of 4-EWG-substituted quinoline derivatives

M Walewska-Królikiewicz, B Wilk, A Kwast, Z Wróbel - Tetrahedron, 2023 - Elsevier

2-Nitrotoluenes activated by CN, SO 2 Tol, CO 2 R or COR groups condense under particular conditions with acetaldehyde in moderate to excellent yields. The unsaturated products …

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